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For Researchers, Scientists, and Drug Development Professionals

Introduction
Menthyl anthranilate, also known as meradimate, is an organic sunscreen agent utilized for its

ability to absorb ultraviolet (UV) radiation, primarily in the UVA range.[1] It is the ester of

menthol and anthranilic acid.[1] In the United States and Canada, it is an FDA-approved over-

the-counter (OTC) sunscreen active ingredient at concentrations up to 5%.[1] Menthyl
anthranilate functions by absorbing UV rays and converting the energy into less harmful

infrared radiation (heat).[1]

This document provides detailed application notes on the formulation of sunscreens containing

menthyl anthranilate and comprehensive protocols for their stability testing.

Menthyl Anthranilate in Sunscreen Formulation
Menthyl anthranilate is primarily a UVA filter, though its protection does not cover the full UVA

spectrum. It is often formulated in combination with other UVB and UVA filters to achieve

broad-spectrum protection.

Representative Sunscreen Formulation
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While specific commercial formulations are proprietary, a representative oil-in-water (O/W)

sunscreen cream formulation incorporating menthyl anthranilate is provided below. This

formulation is intended for educational and research purposes.

Phase
Ingredient (INCI

Name)
Function Percentage (% w/w)

A (Water Phase) Deionized Water Solvent q.s. to 100

Glycerin Humectant 3.00

Disodium EDTA Chelating Agent 0.10

Xanthan Gum Thickener 0.20

B (Oil Phase) Menthyl Anthranilate UVA Filter 5.00

Octinoxate UVB Filter 7.50

Octocrylene
UVB/UVA Filter,

Photostabilizer
5.00

C12-15 Alkyl

Benzoate
Emollient 8.00

Cetearyl Alcohol (and)

Ceteareth-20
Emulsifier 4.00

Glyceryl Stearate Emulsifier 2.00

C (Cool-Down Phase)
Phenoxyethanol (and)

Ethylhexylglycerin
Preservative 1.00

Tocopheryl Acetate

(Vitamin E)
Antioxidant 0.50

Citric Acid pH Adjuster q.s.

Sunscreen Formulation Workflow
The following diagram illustrates the general workflow for preparing the representative oil-in-

water sunscreen cream.
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Phase Preparation

Prepare Water Phase (A)
- Heat water to 75-80°C
- Disperse Xanthan Gum

- Add Glycerin and Disodium EDTA

Emulsification
- Add Oil Phase (B) to Water Phase (A) with high-shear mixing

Prepare Oil Phase (B)
- Combine and heat oil-soluble ingredients to 75-80°C

- Mix until uniform

Cooling
- Reduce temperature to <40°C with gentle mixing

Final Additions (Phase C)
- Add preservative and antioxidant

- Adjust pH with Citric Acid

Final Homogenization
- Mix until uniform

Packaging
- Fill into appropriate light-protective containers

Click to download full resolution via product page

Figure 1: Sunscreen Formulation Workflow.

Experimental Protocols
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Protocol 1: Preparation of an Oil-in-Water (O/W)
Sunscreen Emulsion
Objective: To prepare a stable oil-in-water sunscreen emulsion containing menthyl
anthranilate.

Materials and Equipment:

Beakers of appropriate sizes

Water bath or heating mantle with temperature control

Overhead stirrer with propeller and homogenizer attachments

Weighing balance

pH meter

Ingredients as listed in the formulation table

Procedure:

Water Phase Preparation: a. In a main beaker, add the deionized water and begin heating to

75-80°C with gentle stirring. b. Slowly disperse the xanthan gum into the vortex of the water

to prevent clumping. Mix until fully hydrated. c. Add the glycerin and disodium EDTA to the

water phase and mix until dissolved. Maintain the temperature at 75-80°C.

Oil Phase Preparation: a. In a separate beaker, combine all the oil phase ingredients:

menthyl anthranilate, octinoxate, octocrylene, C12-15 alkyl benzoate, cetearyl alcohol

(and) ceteareth-20, and glyceryl stearate. b. Heat the oil phase to 75-80°C while mixing until

all components are melted and the phase is uniform.

Emulsification: a. Slowly add the hot oil phase to the hot water phase while mixing with a

high-shear homogenizer. b. Homogenize for 5-10 minutes or until a uniform, white emulsion

is formed.
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Cooling: a. Switch from the homogenizer to a propeller stirrer and begin cooling the emulsion

with gentle agitation.

Cool-Down Phase Additions: a. Once the emulsion has cooled to below 40°C, add the

preservative system (phenoxyethanol and ethylhexylglycerin) and the antioxidant (tocopheryl

acetate). b. Mix until these components are fully incorporated.

pH Adjustment and Finalization: a. Measure the pH of the emulsion. b. Adjust the pH to the

desired range (typically 5.5-6.5 for skin products) by adding a citric acid solution dropwise. c.

Continue gentle mixing until the emulsion is completely uniform. d. Perform final quality

control checks (e.g., viscosity, appearance).

Protocol 2: In Vitro UVA Protection Factor (UVA-PF) and
Critical Wavelength Determination
Objective: To determine the UVA protection factor and critical wavelength of a sunscreen

formulation containing menthyl anthranilate according to the ISO 24443:2012 standard.

Materials and Equipment:

UV-Vis spectrophotometer with an integrating sphere

Solar simulator with a defined UV spectrum output

Polymethyl methacrylate (PMMA) plates with a roughened surface

Automated or manual spreading apparatus

Positive displacement pipette or syringe

Glycerin or white petroleum for blank measurements

Procedure:

Sample Application: a. Apply the sunscreen product to the roughened surface of a PMMA

plate at a concentration of 1.3 mg/cm². b. Spread the product evenly over the plate using a
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defined spreading technique to ensure a uniform film. c. Allow the film to dry for at least 15

minutes in the dark at a controlled temperature.

Initial Absorbance Measurement (Pre-irradiation): a. Measure the initial absorbance (A₀(λ)) of

the sunscreen film from 290 to 400 nm using the UV-Vis spectrophotometer.

UV Irradiation: a. Expose the sunscreen-coated plate to a controlled dose of UV radiation

from the solar simulator. The irradiation dose is calculated based on the in vitro SPF of the

product.

Post-irradiation Absorbance Measurement: a. After irradiation, measure the final absorbance

(A(λ)) of the sunscreen film from 290 to 400 nm.

Calculations: a. UVA Protection Factor (UVA-PF): The UVA-PF is calculated using the

following formula, which integrates the absorbance spectrum with the Persistent Pigment

Darkening (PPD) action spectrum and the solar spectrum.

b. Critical Wavelength (λc): The critical wavelength is the wavelength at which the integral of

the absorbance spectrum from 290 nm reaches 90% of the total integral from 290 to 400 nm.

Protocol 3: Sunscreen Stability Testing
Objective: To assess the physical and chemical stability of a sunscreen formulation containing

menthyl anthranilate under various stress conditions.

Materials and Equipment:

Stability chambers with controlled temperature and humidity

Photostability chamber with a controlled light source (e.g., Xenon lamp)

Viscometer

pH meter

Homogenizer

Microscope
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High-Performance Liquid Chromatography (HPLC) system with a UV detector

Product packaged in its final commercial packaging

Procedure:

Sample Preparation and Storage: a. Prepare at least three batches of the sunscreen

formulation. b. Package the samples in the intended final packaging. c. Place the samples in

stability chambers under the following conditions:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH
Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH
Freeze-Thaw Cycling: -10°C to 25°C (e.g., 24 hours at each temperature for 3 cycles) d.
For photostability, place samples in a photostability chamber and expose them to a
controlled dose of light. Protect a set of control samples from light.

Testing Schedule: a. Test the samples at initial (time zero) and at specified intervals (e.g., 1,

3, and 6 months for accelerated; 3, 6, 12, 24, and 36 months for real-time).

Stability Assessment Parameters: a. Physical Stability:

Appearance: Color, odor, and phase separation.
pH: Measure the pH of the emulsion.
Viscosity: Measure the viscosity using a suitable viscometer.
Microscopic Examination: Observe for changes in globule size and distribution. b.
Chemical Stability:
Assay of Active Ingredients: Quantify the concentration of menthyl anthranilate and other
UV filters using a validated stability-indicating HPLC method.

Data Presentation:
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Stability

Condition
Time Point Appearance pH

Viscosity

(cP)

Menthyl

Anthranilate

Assay (%)

Initial (T=0) 0 Conforms 6.0 15000 100.0

25°C / 60%

RH
3 Months Conforms 5.9 14800 99.5

6 Months Conforms 5.9 14750 99.2

12 Months Conforms 5.8 14600 98.8

40°C / 75%

RH
1 Month Conforms 5.8 14500 98.5

3 Months Conforms 5.7 14200 97.2

6 Months Conforms 5.6 13900 95.8

Freeze-Thaw 3 Cycles Conforms 6.0 14900 99.8

Photostability
Post-

Irradiation
Conforms 5.9 14800 96.5

Note: The data in this table is illustrative and represents expected trends. Actual results will

vary based on the specific formulation.

Menthyl Anthranilate Stability and Degradation
Menthyl anthranilate, like many organic UV filters, can be susceptible to photodegradation.

Upon exposure to UV radiation, it can generate reactive oxygen species, which may contribute

to its degradation and potentially impact other ingredients in the formulation.

Potential Photodegradation Pathway of Menthyl
Anthranilate
The photodegradation of menthyl anthranilate is likely to proceed through pathways similar to

its precursor, methyl anthranilate. This involves the formation of hydroxylated derivatives. The

following diagram illustrates a plausible photodegradation pathway.
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Figure 2: Plausible Photodegradation Pathway.

Stability Testing Workflow
The stability testing of a sunscreen formulation containing menthyl anthranilate follows a

structured workflow to ensure the product's safety, efficacy, and shelf-life.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b129310?utm_src=pdf-body-img
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Final Formulation in
Commercial Packaging

Set Stability Conditions
- Real-Time (25°C/60%RH)

- Accelerated (40°C/75%RH)
- Freeze-Thaw
- Photostability

Define Testing Time Points
(e.g., 0, 1, 3, 6, 12 months)

Perform Stability Tests
- Physical (Appearance, pH, Viscosity)

- Chemical (HPLC for Actives)

Next Time Point

Data Analysis and Comparison
- Compare results to initial values and specifications

Determine Shelf-Life
and Storage Conditions

End of Study
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Figure 3: Sunscreen Stability Testing Workflow.
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Conclusion
Menthyl anthranilate is a functional UVA filter when formulated appropriately. However, its

limited UVA spectrum and potential for photodegradation necessitate careful formulation with

other UV filters and stabilizers. The protocols outlined in this document provide a framework for

developing and evaluating sunscreen products containing menthyl anthranilate. Rigorous

stability testing is crucial to ensure that the final product remains safe, effective, and

aesthetically pleasing throughout its intended shelf life. Further research into stabilizing

menthyl anthranilate and quantifying its degradation products in various formulations is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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